Cas no 62639-16-1 (Benzenamine, 2-[(methylthio)methyl]-3-(trifluoromethyl)-)
62639-16-1 structure
Product Name:Benzenamine, 2-[(methylthio)methyl]-3-(trifluoromethyl)-
CAS No:62639-16-1
MF:C9H10F3NS
MW:221.242611408234
CID:436949
PubChem ID:20043404
Update Time:2025-04-19
Benzenamine, 2-[(methylthio)methyl]-3-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 2-[(methylthio)methyl]-3-(trifluoromethyl)-
- 2-(methylsulfanylmethyl)-3-(trifluoromethyl)aniline
- 62639-16-1
- DTXSID40601954
- SNQOMJXDZQDLHS-UHFFFAOYSA-N
- 2-[(Methylsulfanyl)methyl]-3-(trifluoromethyl)aniline
- SCHEMBL10534539
-
- Inchi: 1S/C9H10F3NS/c1-14-5-6-7(9(10,11)12)3-2-4-8(6)13/h2-4H,5,13H2,1H3
- InChI Key: SNQOMJXDZQDLHS-UHFFFAOYSA-N
- SMILES: S(C)CC1C(=CC=CC=1C(F)(F)F)N
Computed Properties
- Exact Mass: 221.0487
- Monoisotopic Mass: 221.04860498g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 51.3Ų
Experimental Properties
- PSA: 26.02
Benzenamine, 2-[(methylthio)methyl]-3-(trifluoromethyl)- Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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